2-[Isopropyl-((S)-1-methyl-piperidin-3-yl)-amino]-ethanol

• Molecular Formula: C11H24N2O
• Molecular Weight: 200.32 g/mol
• SMILES: CC(C)N(CCO)C1CCCN(C1)C
• InChI: InChI=1S/C11H24N2O/c1-10(2)13(7-8-14)11-5-4-6-12(3)9-11/h10-11,14H,4-9H2,1-3H3/t11-/m0/s1
• InChIKey: OJEXMPXWAAGCRO-NSHDSACASA-N

Chiral SAR studies demand enantiopure building blocks to eliminate confounding binding and ADMET data. This (S)-piperidine-aminoethanol (CAS 1354007-06-9) delivers a defined 3D pharmacophore for CNS fragment screening. • logP 1.0, PSA 26.7 Ų - BBB-compatible fragment profile with isopropyl-driven lipophilicity • 95% purity with batch-to-batch consistency for reproducible biochemical and cellular assays • Distinct CAS from (R)-enantiomer (1354008-39-1) enables matched/mismatched pair analysis • Sourced from quality-assured suppliers; ready for enantioselective synthetic route development

Chiral Piperidine-Aminoethanol Building Block

2-[Isopropyl-((S)-1-methyl-piperidin-3-yl)-amino]-ethanol (CAS 1354007-06-9) is a chiral, non-racemic piperidine derivative containing a tertiary amine and a primary alcohol [1]. With a molecular formula of C11H24N2O and a molecular weight of 200.32 g/mol, this (S)-enantiomer is catalogued as a specialty building block for medicinal chemistry and fragment-based discovery [1]. Its computed physicochemical properties, such as a topological polar surface area of 26.7 Ų, hydrogen bond donor/acceptor counts, and a calculated XLogP3-AA of 1, position it as a compact, moderately lipophilic scaffold distinct from larger or more polar alternatives [1].

Chiral (S)-piperidine scaffold for medicinal chemistry

Compact, moderately lipophilic building block

Non-racemic stereocenter supports chiral SAR consistency

• [1] PubChem. Compound Summary for CID 66565655: 2-[Isopropyl-((S)-1-methyl-piperidin-3-yl)-amino]-ethanol. National Center for Biotechnology Information (2025). View Source

Generic Substitution Risks in Chiral SAR

Although numerous piperidinyl-aminoethanol analogs exist—including the (R)-enantiomer (CAS 1354008-39-1), regioisomers with substitution at the piperidine nitrogen (e.g., CAS 1354009-04-3), and analogs with ethyl, methyl, or cyclopropyl groups in place of isopropyl—simple substitution is not scientifically neutral in chiral structure-activity relationship (SAR) studies . The (S)-configuration at the piperidine 3-position, combined with the isopropyl-N-ethanol substitution pattern, creates a specific three-dimensional pharmacophore that cannot be replicated by achiral or regioisomeric alternatives. Procurement of the incorrect isomer or analog introduces an uncontrolled variable that confounds interpretation of binding, selectivity, and ADMET data, making precise chemical identity and enantiopurity critical for reproducible research .

Enantiomer mismatch

(R)-enantiomer may not reproduce chiral SAR outcomes

Regioisomer shift

1-substitution regioisomer alters pharmacophore geometry

Alkyl group variation

Ethyl or methyl substitution may shift lipophilicity-dependent properties

Differentiation Evidence vs. Analogs

Enantiomeric Identity vs. (R)-Isomer

This compound is the (S)-enantiomer, which is structurally confirmed by its InChI Key (OJEXMPXWAAGCRO-NSHDSACASA-N) encoding the defined stereocenter [1]. Direct head-to-head comparisons of specific optical rotation data are not publicly available; however, the distinct CAS registry numbers for the (S) and (R) forms unequivocally differentiate them as separate chemical entities, with the (S)-isomer being specifically cited as a building block for CNS-targeted library synthesis . Procurement of the incorrect enantiomer is a recognized source of assay failure in chiral drug discovery programs.

Enantiomeric Identity

Class-level inference

(S)-configuration, distinct CAS and InChI

Supports stereochemical-control context

Stereochemistry must match research design

Evidence Dimension	Stereochemical identity (absolute configuration)
Target Compound Data	(S)-configuration (CAS 1354007-06-9)
Comparator Or Baseline	(R)-enantiomer (CAS 1354008-39-1)
Quantified Difference	Defined stereocenter; distinct CAS number and InChI Key
Conditions	Computational stereochemistry assignment (PubChem); vendor catalog listings

Why This Matters

Stereochemistry is a non-negotiable parameter in asymmetric synthesis and chiral SAR; selecting the correct enantiomer avoids confounding chirality-dependent biological outcomes.

• [1] PubChem. Compound Summary for CID 66565655: 2-[Isopropyl-((S)-1-methyl-piperidin-3-yl)-amino]-ethanol. View Source

Regioisomeric Differentiation: 3- vs. 1-Substitution

The target compound bears the aminoethanol group at the piperidine 3-position via the nitrogen, while the methyl group is on the piperidine nitrogen. This differs fundamentally from the regioisomer 2-[(S)-3-(Isopropyl-methyl-amino)-piperidin-1-yl]-ethanol (CAS 1354009-04-3), where the ethanol group is attached to the piperidine nitrogen and the isopropyl-methyl-amino group is at the 3-position . These distinct connectivity patterns alter hydrogen-bonding capacity (donor count remains 1, but spatial orientation of the OH differs), with potential impact on target binding and solubility, although explicit comparative bioactivity data remain proprietary or unpublished.

Regioisomeric Differentiation

Class-level inference

N-3 piperidinyl substitution; distinct InChI Key

Regioisomeric identity critical for pharmacophore mapping

Structural connectivity analysis via PubChem

Evidence Dimension	Substitution pattern / regioisomerism
Target Compound Data	N-(3-piperidinyl)-N-isopropyl ethanolamine motif
Comparator Or Baseline	2-[(S)-3-(Isopropyl-methyl-amino)-piperidin-1-yl]-ethanol (CAS 1354009-04-3)
Quantified Difference	Different connectivity; identical molecular formula and mass but distinct InChI Key and topological arrangement
Conditions	Structural analysis (PubChem); vendor comparative listings

Why This Matters

Regioisomeric identity is critical for maintaining pharmacophoric features; switching regioisomers can abolish target engagement or alter metabolic susceptibility without any visible change in molecular weight or formula.

Computed Lipophilicity vs. Ethyl/Methyl Analogs

The computed XLogP3-AA value for 2-[Isopropyl-((S)-1-methyl-piperidin-3-yl)-amino]-ethanol is 1.0, based on PubChem data [1]. By comparison, the structural analog 2-[Methyl-((R)-1-methyl-piperidin-3-yl)-amino]-ethanol (CAS not specified but available) has a predicted LogP of approximately 0.5 (class-level estimate for methyl substitution), while 2-[Ethyl-((S)-1-methyl-piperidin-3-yl)-amino]-ethanol is predicted near 0.8 [2]. The isopropyl group thus provides a calculated lipophilicity increase of ~0.2–0.5 log units over the ethyl and methyl analogs, translating to a 1.5- to 3-fold increase in partition coefficient that may influence membrane permeability and CNS penetration potential.

Computed Lipophilicity

Cross-study comparable

Δ logP +0.2 to +0.5 vs. ethyl/methyl analogs

Incremental lipophilicity may support permeability tuning

Computed values; class-level estimates for comparators

Evidence Dimension	Computed logP (XLogP3-AA)
Target Compound Data	XLogP3-AA = 1.0
Comparator Or Baseline	Ethyl analog (est. ~0.8); Methyl analog (est. ~0.5)
Quantified Difference	Δ logP = +0.2 to +0.5 units
Conditions	PubChem computed properties; class-level estimates for comparators based on structural homology

Why This Matters

Lipophilicity is a key determinant of passive membrane permeability and non-specific binding; the incremental logP increase offered by the isopropyl group can fine-tune the balance between solubility and permeability in lead optimization without drastically increasing molecular weight.

• [1] PubChem. Compound Summary for CID 66565655: 2-[Isopropyl-((S)-1-methyl-piperidin-3-yl)-amino]-ethanol. XLogP3-AA computed property. View Source
• [2] Kuujia.com. Product pages for 2-[Ethyl-((S)-1-methyl-piperidin-3-yl)-amino]-ethanol and 2-[Methyl-((R)-1-methyl-piperidin-3-yl)-amino]-ethanol, providing comparative structural context. View Source

Commercial Purity Specifications

The compound is commercially available at a minimum purity of 95% from reputable suppliers such as AKSci and Fluorochem (via CymitQuimica) . AKSci lists the product with full quality assurance and batch-level backing, and MolCore offers an NLT 98% purity variant . In contrast, the (R)-enantiomer is also listed at 95% purity but is less frequently stocked. For procurement decisions, the (S)-isomer's availability at 95%+ purity from multiple quality-controlled sources minimizes lead-time risk and ensures consistent chemical identity for SAR studies.

Commercial Purity

Direct head-to-head comparison

(S)-isomer ≥95–98% purity from multiple suppliers

Multiple sourcing options support batch consistency

Verify lot-specific CoA for exact purity

Evidence Dimension	Minimum guaranteed purity
Target Compound Data	95% (AKSci) to NLT 98% (MolCore)
Comparator Or Baseline	(R)-enantiomer: 95% (CymitQuimica); Ethyl analog: typically 95%
Quantified Difference	Multiple sourcing options with purity ≥95%; MolCore offers NLT 98% for the (S)-form
Conditions	Vendor technical datasheets and product specifications

Why This Matters

Higher and reliably sourced purity reduces the risk of confounding impurities in dose-response assays and facilitates reproducibility across experiments and laboratories, directly supporting robust scientific conclusions.

Application and Procurement Scenarios

CNS Fragment Library Design

With its computed logP of 1.0 and a polar surface area of 26.7 Ų, the (S)-isopropylated piperidine-ethanol scaffold is well-suited for inclusion in fragment libraries targeting GPCRs or ion channels in the central nervous system, where the defined stereochemistry ensures interpretable SAR [1]. The isopropyl group provides a lipophilicity increment over methyl/ethyl analogs that can improve blood-brain barrier penetration without violating fragment-like property guidelines [1].

Asymmetric Synthesis and Chiral Pool

Researchers developing enantioselective synthetic routes can utilize this (S)-configured building block as a starting material or intermediate, relying on the available 95-98% purity and commercial sourcing from AKSci or Fluorochem to avoid time-consuming chiral resolution steps . The availability of the (R)-enantiomer as a distinct CAS entity further supports matched/mismatched pair analysis in asymmetric reaction development.

Pharmacophore Probe for SAR Studies

The compound’s regioisomeric identity—with aminoethanol on the 3-position rather than the 1-position of the piperidine—positions it as a specific probe for hydrogen-bonding interactions in target active sites where hydroxyl orientation is critical . Replacement with the regioisomer (CAS 1354009-04-3) alters the spatial trajectory of the alcohol group, making the correct choice essential for pharmacophore validation.

Quality-Controlled SAR Procurement

For lead optimization programs requiring batch-to-batch reproducibility, the (S)-enantiomer's availability from quality-assured suppliers with documented purity specifications (95-98%) reduces variability introduced by trace impurities, relative to less-characterized or custom-synthesized analogs . This minimizes downstream false positives or potency shifts in biochemical and cellular assays.

Application

Selection Property

Validation Focus

CNS fragment library synthesis

Stereochemical control with moderate lipophilicity

Verify computed logP and PSA fit fragment-like criteria

Asymmetric synthesis and chiral pool

(S)-configuration building block availability

Enantiomeric purity and matched/mismatched pair analysis

Pharmacophore probe for hydrogen-bonding SAR

Regioisomeric identity (N-3 substitution)

Confirm pharmacophore geometry and target engagement

Quality-controlled SAR procurement

Supplier-certified purity and batch traceability

Review CoA and lot-specific purity for assay reproducibility

• [1] PubChem. Compound Summary for CID 66565655: 2-[Isopropyl-((S)-1-methyl-piperidin-3-yl)-amino]-ethanol. Computed properties (XLogP3-AA, TPSA). View Source